Cas no 361366-77-0 (3-({[4-(4-Isobutylphenyl)-1,3-thiazol-2-yl]amino}carbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: 3-({[4-(4-Isobutylphenyl)-1,3-thiazol-2-yl]amino}carbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 361366-77-0
• MF: C₂₂H₂₆N₂O₃S
• MW: 398.518444538116
• MDL: MFCD01923762
• CID: 5095123
• Update Time: 2025-10-30

3-({[4-(4-Isobutylphenyl)-1,3-thiazol-2-yl]amino}carbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]amino}carbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid
• 3-({4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl}carbamoyl)bicyclo[2.2.1]heptane-2-carboxylic acid
• 3-[[4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl]carbamoyl]bicyclo[2.2.1]heptane-2-carboxylic acid
• Oprea1_025942
• STK330739
• UNM000000568501
• 3-({[4-(4-Isobutylphenyl)-1,3-thiazol-2-yl]amino}carbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid

• MDL： MFCD01923762
• Inchi： 1S/C22H26N2O3S/c1-12(2)9-13-3-5-14(6-4-13)17-11-28-22(23-17)24-20(25)18-15-7-8-16(10-15)19(18)21(26)27/h3-6,11-12,15-16,18-19H,7-10H2,1-2H3,(H,26,27)(H,23,24,25)
• InChI Key： SYMHCTPDXDKNHO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)CC(C)C)N=C1NC(C1C(C(=O)O)C2CCC1C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 590
• XLogP3: 4.9
• Topological Polar Surface Area: 108

Additional information on 3-({[4-(4-Isobutylphenyl)-1,3-thiazol-2-yl]amino}carbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid

Comprehensive Overview of 3-({[4-(4-Isobutylphenyl)-1,3-thiazol-2-yl]amino}carbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 361366-77-0)

3-({[4-(4-Isobutylphenyl)-1,3-thiazol-2-yl]amino}carbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 361366-77-0) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a bicyclo[2.2.1]heptane core, a thiazole ring, and an isobutylphenyl moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular interactions and bioactivity, which could pave the way for novel therapeutic agents.

The compound's chemical structure is characterized by its carboxylic acid functional group, which enhances its solubility and reactivity in biological systems. The presence of the thiazole ring, a common motif in medicinal chemistry, suggests potential anti-inflammatory or antimicrobial properties. Recent studies have explored its role in modulating enzyme activity, particularly in pathways related to metabolic disorders and cellular signaling. These findings align with current trends in precision medicine, where tailored molecular designs are critical for targeting specific disease mechanisms.

In the context of drug design, 3-({[4-(4-Isobutylphenyl)-1,3-thiazol-2-yl]amino}carbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid exemplifies the growing demand for small-molecule inhibitors with high selectivity. Its bicyclic framework offers structural rigidity, which is advantageous for achieving optimal binding affinity to protein targets. This property is particularly relevant in the development of kinase inhibitors, a hot topic in oncology research. As the pharmaceutical industry shifts toward personalized therapies, compounds like this are increasingly valuable for their potential to address unmet medical needs.

From a synthetic chemistry perspective, the preparation of CAS No. 361366-77-0 involves multi-step organic transformations, including amide coupling and cyclization reactions. These processes highlight the importance of green chemistry principles, such as minimizing waste and optimizing yields, which resonate with the industry's focus on sustainability. Researchers are also investigating computational modeling techniques to predict the compound's behavior in biological systems, a trend driven by advancements in artificial intelligence and machine learning.

The compound's potential extends beyond therapeutics. Its unique physicochemical properties make it a candidate for material science applications, such as the development of biocompatible polymers or sensors. This versatility aligns with the broader scientific community's interest in multifunctional molecules that bridge gaps between disciplines. As such, 3-({[4-(4-Isobutylphenyl)-1,3-thiazol-2-yl]amino}carbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid represents a convergence of chemistry, biology, and technology.

In summary, CAS No. 361366-77-0 is a promising compound with diverse applications in pharmaceutical research, drug development, and material science. Its intricate structure and functional groups offer numerous opportunities for innovation, reflecting the dynamic nature of modern scientific inquiry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.